1-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(cyclopropylmethyl)piperazine

• IUPAC Name: 3-(3-chlorophenyl)-5-[[4-(cyclopropylmethyl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H21ClN4O/c18-15-3-1-2-14(10-15)17-19-16(23-20-17)12-22-8-6-21(7-9-22)11-13-4-5-13/h1-3,10,13H,4-9,11-12H2
• InChI Key: CXXGQARBJGRWIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCN(CC2)CC3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C17H21ClN4O
• Molecular Weight: 332.8 g/mol

Description

The compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have a wide range of biological and pharmaceutical activity.

Synthesis Analysis

The synthesis of piperazine derivatives can be achieved through various methods. One common method is the cyclization of 1,2-diamine derivatives with sulfonium salts. Other methods include the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of piperazine derivatives can be complex due to the presence of various functional groups. The structure of the specific compound you mentioned includes a piperazine ring, a 1,2,4-oxadiazole ring, and a chlorophenyl group.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including reactions with alkyl halides, acyl halides, and carbonyl compounds. The specific reactions that “1-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(cyclopropylmethyl)piperazine” can undergo would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups can affect the compound’s solubility in water and other solvents.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on their structure and the specific biological targets they interact with. Some piperazine derivatives are known to interact with the dopamine transporter.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some piperazine derivatives can be harmful if ingested or inhaled, and may cause eye and skin irritation.

Future Directions

The future directions for research on piperazine derivatives could include the development of new synthesis methods, the exploration of new biological targets, and the design of new drugs based on the piperazine scaffold.